2-(1-ethyl-1H-pyrazol-4-yl)morpholine

Specification

• CAS No.: 1803600-81-8
• Molecular Formula: C9H15N3O
• Molecular Weight: 181.23 g/mol
• IUPAC Name: 2-(1-ethylpyrazol-4-yl)morpholine
• Standard InChI: InChI=1S/C9H15N3O/c1-2-12-7-8(5-11-12)9-6-10-3-4-13-9/h5,7,9-10H,2-4,6H2,1H3
• Standard InChI Key: NNXXVEMRVABLIR-UHFFFAOYSA-N
• SMILES: CCN1C=C(C=N1)C2CNCCO2
• Canonical SMILES: CCN1C=C(C=N1)C2CNCCO2

Introduction

2-(1-ethyl-1H-pyrazol-4-yl)morpholine is a heterocyclic organic compound with potential applications in medicinal chemistry and material science. Its structure combines a pyrazole ring substituted with an ethyl group at position 1 and a morpholine moiety at position 2. This compound is indexed under PubChem CID 86775200 and has the molecular formula $C_9H_{15}N_3O$ with a molecular weight of 181.23 g/mol.

Structural Features:

• The pyrazole ring contains a nitrogen atom at positions 1 and 2, contributing to its aromaticity.

• The morpholine ring adopts a chair conformation, enhancing its stability and solubility in polar solvents.

Synthesis Pathways

Although specific synthetic routes for this compound were not directly identified in the provided sources, general methods for synthesizing pyrazole derivatives involve:

• Cyclization Reactions: Using hydrazines with diketones or β-keto esters.

• Substitution Reactions: Introducing morpholine moieties via nucleophilic substitution reactions on halogenated precursors.

These methods are often optimized for yield and purity using microwave irradiation or catalytic systems.

Medicinal Chemistry

The structural features of 2-(1-ethyl-1H-pyrazol-4-yl)morpholine make it a promising scaffold for drug development:

• Pyrazole Ring: Known for its role in anti-inflammatory, anticancer, and antimicrobial agents.

• Morpholine Moiety: Enhances solubility and bioavailability, often used in drug design to improve pharmacokinetics.

Material Science

Compounds containing morpholine rings are utilized in polymer synthesis and as intermediates in the production of agrochemicals.

Computed Descriptors:

Descriptor	Value
LogP (Partition Coefficient)	Moderate hydrophilicity due to the morpholine group.
Polar Surface Area (PSA)	High PSA, indicative of good solubility in aqueous environments.

Biological Activity

While no direct biological studies on this compound were found, related pyrazole-morpholine derivatives have demonstrated:

• Antimicrobial Activity: Effective against Gram-positive and Gram-negative bacteria.

• Anticancer Properties: Selective inhibition of cancer cell lines through apoptosis induction.